Cas no 1206969-29-0 (2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid)

• Product Name: 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid
• CAS No: 1206969-29-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4577268
• Update Time: 2025-06-15

2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid
• 2-(7-Oxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)acetic acid

• Inchi： 1S/C9H8N2O3/c12-7(13)5-11-4-6-2-1-3-10-8(6)9(11)14/h1-3H,4-5H2,(H,12,13)
• InChI Key： KSHCVUGEBGIRCI-UHFFFAOYSA-N
• SMILES： C12C(=O)N(CC(O)=O)CC1=CC=CN=2

Additional information on 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid

Introduction to 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid (CAS No. 1206969-29-0)

2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1206969-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a heterocyclic structure known for its broad biological activity and potential therapeutic applications. The intricate arrangement of nitrogen and oxygen atoms within its molecular framework contributes to its unique chemical properties, making it a subject of intense study for researchers exploring novel drug candidates.

The molecular structure of 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid features a pyrrolopyridine core substituted with an acetic acid moiety at the 2-position. This substitution pattern is critical for its biological activity, as it allows for interactions with various biological targets. The presence of the 7-oxo group enhances the compound's electrophilicity, facilitating binding to biological receptors and enzymes. Such structural features are often exploited in drug design to optimize potency and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous cellular processes and are implicated in various diseases. 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid has emerged as a promising candidate in this area due to its ability to modulate PPIs through precise structural interactions. Studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid is its mechanism of action. The compound's pyrrolopyridine scaffold allows it to engage with specific amino acid residues in target proteins, thereby disrupting pathological interactions. This mode of action is particularly attractive for developing drugs with high specificity and reduced side effects. Furthermore, the acetic acid group provides a pharmacophore that can be further modified to enhance solubility and bioavailability, critical factors for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid with remarkable accuracy. Molecular docking simulations have identified potential binding sites on target proteins, providing insights into how the compound exerts its biological effects. These computational studies have been complemented by experimental validations, confirming the predictive power of these methodologies.

The synthesis of 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid presents unique challenges due to the complexity of its heterocyclic structure. However, recent innovations in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic methods have enabled researchers to construct the desired scaffold efficiently. These advancements are crucial for translating laboratory discoveries into viable therapeutic agents.

Preclinical studies have provided preliminary evidence supporting the therapeutic potential of 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid in several disease models. For instance, in vitro assays have shown that this compound can inhibit the activity of kinases implicated in cancer cell proliferation. Similarly, animal models have demonstrated its ability to modulate inflammatory pathways, suggesting potential applications in treating autoimmune diseases. These findings highlight the compound's versatility and broad therapeutic scope.

The future direction of research on 2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid is likely to focus on optimizing its pharmacological properties through structure-based drug design. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and metabolic stability. Additionally, exploring combination therapies involving this compound with other drugs may yield synergistic effects that could improve treatment outcomes.

In conclusion,2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid (CAS No. 1206969-29-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential applications in treating various diseases make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve,2-(7-Oxo-5H-pyrrolo[3,4-b]pyridin-6(7h)-yl)acetic acid is poised to play a crucial role in shaping the future of drug discovery and development.